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Compound of Interest

Compound Name: Propene-2-D1

CAS No.: 1184-59-4

Cat. No.: B074515

Get Quote

To understand the strict disposal requirements, one must first examine the physicochemical

properties that dictate the gas's behavior. Propene-2-D1 is typically supplied in break-seal

glass flasks at atmospheric pressure (0.5 L) or carbon-steel lecture bottles at 2 atmospheres (1

L)[1].
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Property Value Operational Implication

CAS Number
1184-59-4 (Unlabeled: 115-07-

1)

Required for accurate

hazardous waste

manifesting[1].

Molecular Weight 43.09 g/mol
Heavier than air; vapor will

pool in low areas if leaked[1].

Lower Flammability Limit (LFL) ~2.0% in air

Even minor leaks in

unventilated spaces can reach

explosive concentrations[2].

Upper Flammability Limit (UFL) ~11.1% in air

Broad flammability window

necessitates strict ignition

control[2].

Isotopic Enrichment 98 atom % D

High-value material; requires

vacuum line handling to

prevent atmospheric

moisture/oxygen

contamination[1].

Causality Note: Because the LFL is extremely low (2.0%), venting residual Propene-2-D1 into

a standard chemical fume hood is strictly prohibited[2]. The volumetric flow rate of the gas can

easily overwhelm the hood's dilution capacity, creating a localized explosive atmosphere within

the exhaust ducting.

Operational Disposal Workflow
The disposal trajectory of Propene-2-D1 depends entirely on the vessel type (lecture bottle vs.

break-seal flask) and the integrity of the containment system.
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Propene-2-D1 Vessel
Ready for Disposal
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(Do Not Move)
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Vendor Return Program
(Preferred)

If non-returnable

Click to download full resolution via product page

Logical workflow for the safe disposal of Propene-2-D1 glass flasks and pressurized cylinders.

Step-by-Step Disposal Methodologies
Protocol A: Vendor Return Program (The Gold Standard for Cylinders) The most

environmentally responsible and legally compliant method for disposing of pressurized

Propene-2-D1 is returning the cylinder to the original manufacturer (e.g., CDN Isotopes, Qmx

Laboratories)[1][3].
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Pressure Verification: Ensure the cylinder valve is fully closed. Do not attempt to "bleed" or

"empty" residual gas into the open air to achieve a zero-pressure state[2].

Valve Protection: Remove the pressure regulator and immediately install the brass safety

cap (e.g., CGA 170 valve standard for non-corrosive lecture bottles)[1].

Documentation: Label the cylinder as "Partially Full - Flammable Gas" or "Empty - Contains

Residual Propene-2-D1". Do not deface the original isotopic purity labels.

Logistics: Coordinate with your institution's Environmental Health and Safety (EH&S)

department to initiate a hazardous materials shipment back to the vendor.

Protocol B: Third-Party Hazardous Waste Flaring (For Non-Returnable Lecture Bottles) Many

institutions prohibit the long-term storage of lecture bottles due to the risk of valve degradation.

If the vendor does not accept returns, the cylinder must be processed by a licensed hazardous

waste facility[2].

Segregation: Store the waste cylinder in a continuously ventilated, explosion-proof gas

cabinet. Segregate it from oxidizing gases by a minimum distance of 20 feet or a 1/2-hour

fire-rated barrier[2].

Manifesting: Classify the waste under EPA RCRA codes for ignitable waste (D001).

Contractor Handoff: A licensed contractor will transport the cylinder to a specialized facility

where the residual Propene-2-D1 is safely flared (incinerated) under controlled, high-

temperature conditions, converting the gas to D₂O and CO₂.

Protocol C: Disposal of Break-Seal Glass Flasks (0.5 L) Propene-2-D1 is frequently sold in 0.5

L break-seal glass flasks at atmospheric pressure, requiring a vacuum line for transfer[1].

Complete Transfer: Using a Schlenk line or high-vacuum manifold, cryo-pump the maximum

possible volume of Propene-2-D1 into your reaction vessel[1].

Inert Gas Purging: Once the flask is evacuated, backfill the manifold and the empty flask with

an inert gas (Nitrogen or Argon). Repeat the vacuum/backfill cycle three times to ensure all

residual Propene-2-D1 is displaced.
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Glass Disposal: Once thoroughly purged and brought to atmospheric pressure with inert gas,

the glass flask can be disconnected and disposed of in a designated broken glass

receptacle, provided it emits no hydrocarbon odor.

Emergency Leak Response Prior to Disposal
If a Propene-2-D1 cylinder develops a leak at the valve stem or pressure relief device before

disposal:

Do Not Attempt Repairs: Personnel should never attempt to repair a leaking cylinder[4].

Eliminate Ignition Sources: Immediately shut off all hot plates, stirrers, and electrical

equipment in the vicinity.

Ventilation: If the cylinder is already inside a chemical fume hood, lower the sash completely.

Do not move a leaking cylinder through the laboratory or building[4].

Evacuation: Evacuate the laboratory, secure the doors, and contact the institutional Hazmat

response team or dial 911[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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